Cas no 1286719-68-3 (5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 1286719-68-3
• MF: C₁₃H₁₄ClNO₄S₂
• MW: 347.837560176849
• CID: 6007529
• PubChem ID: 52992637
• Update Time: 2025-06-07

5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide
• 5-chloro-N-(2-hydroxy-2-thiophen-3-ylethyl)-2-methoxybenzenesulfonamide
• F5857-1373
• 1286719-68-3
• 5-chloro-N-(2-hydroxy-2-(thiophen-3-yl)ethyl)-2-methoxybenzenesulfonamide
• 5-chloro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]-2-methoxybenzene-1-sulfonamide
• AKOS024523513
• VU0524769-1

• Inchi： 1S/C13H14ClNO4S2/c1-19-12-3-2-10(14)6-13(12)21(17,18)15-7-11(16)9-4-5-20-8-9/h2-6,8,11,15-16H,7H2,1H3
• InChI Key： SPQQNWZAOSGIOT-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2C=CSC=2)(=O)=O)=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 347.0052780g/mol
• Monoisotopic Mass: 347.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide

Introduction to 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 1286719-68-3)

5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1286719-68-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a hydroxy group, a thiophen-3-yl moiety, an ethyl side chain, and a methoxy group, all of which contribute to its distinctive chemical behavior and potential therapeutic applications.

The synthesis and characterization of 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. The presence of the chloro group in the molecule allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the introduction of additional pharmacophores. This flexibility has made it a valuable scaffold for designing novel drug candidates.

One of the most compelling aspects of 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide is its potential as an intermediate in the development of bioactive molecules. The combination of the hydroxy, thiophen-3-yl, and sulfonamide groups creates multiple sites for interaction with biological targets. Recent studies have highlighted its role in modulating enzyme activity and inhibiting pathways associated with various diseases. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression.

The thiophen-3-yl moiety is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. Thiophene derivatives are known for their ability to interact with biological systems through various mechanisms, including binding to proteins and enzymes. In the context of 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide, the thiophene ring may contribute to the compound's binding affinity by forming hydrogen bonds or participating in π-stacking interactions with biological targets.

Another key feature of this compound is the presence of the sulfonamide group. Sulfonamides are a well-established class of pharmacological agents with a wide range of therapeutic applications, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The sulfonamide functionality in 5-chloro-N-2-hydroxy-2-(thiophen-3-yl)ethyl-2-methoxybenzene-1-sulfonamide likely enhances its interaction with biological targets by improving solubility and binding affinity. Furthermore, the sulfonamide group can be further modified to fine-tune the pharmacological properties of the molecule.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of 5-chloro-N-2-hydroxy-2-(thiophen-3-yloxyethyl)-methyl-benzene sulfonamide more accurately. Molecular docking studies have been conducted to explore its potential interactions with various protein targets, providing insights into its mechanism of action. These studies suggest that the compound may inhibit enzymes involved in signal transduction pathways relevant to diseases such as cancer and inflammation.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate enzyme activity with high selectivity. 5-chloro-N - 2 - hydrox y - 2 - ( thi o ph en - 3 - yl ) eth y l - 2 - me tho xy b en z e n e - 1 - sul fon am ide (CAS No. 1286719 - 68 - 3) represents a promising candidate due to its unique structural features and potential biological activities. Its synthesis has been refined to produce compounds with enhanced purity and stability, making them suitable for further preclinical and clinical evaluations.

In conclusion,5-chloro-N - 2 - hydrox y - 2 - ( thi o ph en - 3 - yl ) eth y l - 2 - me tho xy b en z e n e - 1 - sul fon am ide is a structurally complex and functionally diverse molecule that holds significant promise in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound,CAS No.1286719683, it is likely to play an increasingly important role in the development of next-generation therapeutics.